3-(3-methylphenyl)-5-(2-phenylvinyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-methylphenyl)-5-[(E)-2-phenylethenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H14N2O/c1-13-6-5-9-15(12-13)17-18-16(20-19-17)11-10-14-7-3-2-4-8-14/h2-12H,1H3/b11-10+
• InChI Key: ZVGGRVSYBVRJHV-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C=CC3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H14N2O
• Molecular Weight: 262.30 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would consist of an oxadiazole ring attached to a 3-methylphenyl group at the 3rd position and a 2-phenylvinyl group at the 5th position. The presence of these groups would influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the oxadiazole ring, phenyl groups, and vinyl group would likely contribute to its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some oxadiazoles exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

Without specific studies, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety measures.

Future Directions

Oxadiazoles, including potentially this compound, are a topic of ongoing research due to their wide range of biological activities. Future research could explore their potential applications in medicinal chemistry, materials science, and other fields.